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Abstract

This technical guide provides a comprehensive overview of 2-(Isopropylamino)ethanol (CAS
No. 109-56-8), a secondary amine with significant industrial and research applications. This
document details its chemical and physical properties, provides an established experimental
protocol for its synthesis, and explores its key uses, particularly in carbon dioxide capture and
as a precursor in chemical synthesis. All quantitative data is presented in clear, tabular format
for ease of reference. Furthermore, logical workflows for its synthesis and a primary application
are visualized using diagrams to facilitate a deeper understanding of the underlying processes.

Chemical and Physical Properties

2-(Isopropylamino)ethanol, also known as N-Isopropylethanolamine, is a colorless to light
yellow liquid.[1] Its fundamental properties are summarized in the tables below, compiled from

various sources.

Table 1: General and Physical Properties
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Property Value Source(s)

CAS Number 109-56-8 [2]

Molecular Formula C5H13NO [3]

Molecular Weight 103.16 g/mol [2]
Colorless to amber or straw-

Appearance . [31[4]
colored liquid

Boiling Point 172 °C (lit.) [5]

Density 0.897 g/mL at 25 °C (lit.) [5]

Refractive Index n20/D 1.441 (lit.) [5]

Flash Point 78 °C (172.4 °F) - closed cup [5][6]

Table 2: Chemical Identifiers

Identifier Value Source(s)

Linear Formula (CH3)2CHNHCH2CH20H [2]

SMILES CC(C)NCCoO [5]
1S/C5H13NO/c1-5(2)6-3-4-

InChl [5]
7/h5-7H,3-4H2,1-2H3
RILLZYSZSDGYGV-

InChl Key [5]

UHFFFAOYSA-N

Safety Information

2-(Isopropylamino)ethanol is classified as a hazardous substance. Appropriate personal

protective equipment, including gloves, eye protection, and respiratory protection, should be

used when handling this chemical.

Table 3: GHS Hazard Information
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Hazard Description

Pictogram GHSO07 (Exclamation Mark)
Signal Word Warning

Hazard Statements H302: Harmful if swallowed
Precautionary Statements P264, P270, P301 + P312, P501

Source:[5][6]

Synthesis of 2-(Isopropylamino)ethanol

A well-established method for the synthesis of 2-(Isopropylamino)ethanol is through the
reductive amination of ethanolamine with acetone. The following protocol is adapted from a
procedure published in Organic Syntheses.[7]

Experimental Protocol: Reductive Amination

Materials:

Ethanolamine (1.0 mole, 61.0 g)

Acetone (1.3 moles, 75.4 g, 94 ml)

Absolute Ethanol (150 ml)

Platinum Oxide (0.5 g)

Benzene (100 ml)

Hydrogen gas

Equipment:

o Catalytic hydrogenation apparatus (e.g., Parr shaker)

e 1-L reduction bottle
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Hirsch funnel with a filter plate

500-ml modified Claisen flask

Distillation apparatus

Procedure:

In a 1-L reduction bottle, place 0.5 g of platinum oxide catalyst and 50 ml of absolute ethanol.

Connect the bottle to a low-pressure hydrogen tank. Evacuate the bottle and fill it with
hydrogen twice.

Admit hydrogen to the system until the pressure reaches 1-2 atm and shake the apparatus
for 20-30 minutes to reduce the platinum oxide.

Stop the shaker and admit air to the bottle.

Prepare a solution of 61.0 g (1.0 mole) of ethanolamine and 75.4 g (1.3 moles) of acetone in
100 ml of absolute ethanol.

Rinse this solution into the reduction bottle with an additional 50 ml of absolute ethanol.

Evacuate the bottle and fill it with hydrogen twice more.

Shake the apparatus under a hydrogen pressure of 1-2 atm until the theoretical amount of
hydrogen has been absorbed.

Admit air to the bottle and filter the catalyst using a Hirsch funnel.

Rinse the bottle and the catalyst with a total of 75 ml of benzene, passing the rinsings
through the funnel.

Transfer the filtrate to a 500-ml modified Claisen flask, rinsing with an additional 25 ml of
benzene.

Distill off most of the benzene at atmospheric pressure.
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« Distill the residue under reduced pressure to obtain 2-isopropylaminoethanol. The expected
boiling point is 86—87°C at 23 mm Hg.[7]

Synthesis of 2-(Isopropylamino)ethanol

Reactants Catalyst & Solvent

Ethanolamine Acetone Hydrogen Gas Platinum Oxide Ethanol

Catalyst Filtration

:
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Caption: Workflow for the synthesis of 2-(Isopropylamino)ethanol.

Applications
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2-(Isopropylamino)ethanol has several notable applications in both industrial and research
settings.

Carbon Dioxide (CO2) Capture

Aqueous solutions of 2-(Isopropylamino)ethanol are being investigated for their potential in
post-combustion CO2 capture.[2][8] As a secondary amine, it reacts with CO2 to form
carbamates and bicarbonates, effectively removing it from gas streams.[8] Its performance is
attributed to a balance of reactivity and regeneration energy requirements.

Experimental Protocol: CO2 Absorption

The following is a generalized protocol for evaluating the CO2 absorption capacity of an
agueous 2-(Isopropylamino)ethanol solution.

Materials:

2-(Isopropylamino)ethanol

Distilled water

CO2 gas of known concentration (e.g., 15% in N2)

Nitrogen gas (for desorption)
Equipment:

o Gas absorption apparatus (e.g., a jacketed glass reactor with a gas inlet and outlet)

Stirrer (magnetic or overhead)

Mass flow controllers

Gas analyzer (to measure CO2 concentration)

Thermostatic bath

Procedure:
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Prepare an aqueous solution of 2-(Isopropylamino)ethanol of a specific concentration
(e.g., 15-30 wt%).

Charge a known volume of the amine solution into the gas absorption reactor.

Maintain the solution at a constant temperature (e.g., 40 °C) using the thermostatic bath.
Introduce the CO2 gas mixture into the solution at a constant flow rate.

Continuously monitor the CO2 concentration in the outlet gas stream using a gas analyzer.

The absorption is complete when the CO2 concentration in the outlet gas is equal to the inlet
concentration.

The amount of CO2 absorbed can be calculated by integrating the difference between the
inlet and outlet CO2 concentrations over time.

For desorption, the CO2-rich solution is heated (e.qg., to 80-120 °C) while being purged with
an inert gas like nitrogen to release the captured CO2.
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Caption: CO2 capture process using 2-(Isopropylamino)ethanol.

Chemical Synthesis Precursor

2-(Isopropylamino)ethanol serves as a valuable building block in organic synthesis. Its
applications include:

¢ Synthesis of Heterocyclic N,O-Acetals: It is used in the preparation of these specialized
organic compounds.[2][9]
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e Pharmaceutical Intermediates: It is a precursor in the synthesis of potent and selective 5-
HT2C receptor agonists, which are of interest in drug development.[4]

Industrial Formulations

This compound is also utilized in various industrial products:

» Lubricants and Hydraulic Fluids: It is used in the formulation of power transfer fluids and as a
corrosion inhibitor and lubrication enhancer in fire-resistant hydraulic fluids.[1]

e Paints and Coatings: It finds application in the paints and coatings industry.[1]

o Emulsifiers: It can be used in the synthesis of emulsifiers.[9]

Conclusion

2-(Isopropylamino)ethanol is a versatile secondary amine with a well-defined property profile
and established synthesis routes. Its role as a potential solvent for CO2 capture highlights its
relevance in addressing environmental challenges. Furthermore, its utility as a precursor in the
pharmaceutical and chemical industries underscores its continued importance in various fields
of research and development. This guide provides foundational technical information to support
further investigation and application of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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